3-methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• SMILES: CCCC(C)NC1=CC=CC(=C1)C
• InChI: InChI=1S/C12H19N/c1-4-6-11(3)13-12-8-5-7-10(2)9-12/h5,7-9,11,13H,4,6H2,1-3H3
• InChIKey: YXMDBJVCRRFSHO-UHFFFAOYSA-N

3-Methyl-N-(pentan-2-yl)aniline Overview

3-Methyl-N-(pentan-2-yl)aniline (CAS 1021106-90-0, molecular formula C12H19N, molecular weight 177.29 g/mol) is a substituted aniline featuring a 3-methyl group on the aromatic ring and a branched pentan-2-yl substituent on the nitrogen atom . It is classified as a secondary aromatic amine and is offered commercially as a research chemical with a minimum purity specification of 95% . Its structural features—a meta-methyl substituent combined with a sec-pentyl N-alkyl chain—differentiate it from simpler N-alkylanilines and meta-substituted anilines. However, a comprehensive search of public databases including PubChem, ChEMBL, and patent repositories reveals no peer-reviewed pharmacological, physicochemical, or industrial performance comparisons directly involving this compound against its closest analogs.

1 Building block for sterically and lipophilically differentiated N-alkylanilines

2 95% minimum purity supports quantitative and impurity-sensitive workflows

3 Sec-pentyl N-substituent provides distinct steric profile vs. linear analogs

Substitution Risks of 3-Methyl-N-(pentan-2-yl)aniline

Within the class of N-alkylanilines, the combination of ring substitution and N-alkyl branching dictates regioselectivity, steric demand, and electronic properties in catalytic cycles, cross-coupling reactions, or pharmacophore recognition . A direct replacement of 3-methyl-N-(pentan-2-yl)aniline with unsubstituted N-(pentan-2-yl)aniline removes the meta-methyl group, which can alter ring electrophilicity and metabolic stability; substituting with a linear N-pentyl group eliminates the stereoelectronic effects of the sec-alkyl branch . No publicly available direct comparative data exist to quantify the magnitude of these effects for this specific compound, underscoring the risk of unvalidated substitution. Until head-to-head performance data become available, structural arguments alone cannot guarantee equivalent function, making empirical verification mandatory before any procurement decision.

• Removal of the 3-methyl group may alter ring electrophilicity and metabolic stability
• Linear N-pentyl substitution eliminates sec-alkyl branching and its stereoelectronic effects

3-Methyl-N-(pentan-2-yl)aniline vs. Analogs: Quantitative Evidence

Purity Specification vs. Unsubstituted Analog

The commercially specified minimum purity for 3-methyl-N-(pentan-2-yl)aniline is 95% , whereas the closest unsubstituted analog N-(pentan-2-yl)aniline is offered at a lower minimum purity of 90% from a major supplier . This 5-percentage-point purity gap may influence experimental reproducibility, stoichiometric calculations, and downstream impurity profiling.

Purity vs. analog

Specification review

≥95% vs ≥90%

+5 percentage points

Reported purity specification may reduce impurity interference

Supplier specification; verify with COA

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95%
Comparator Or Baseline	N-(Pentan-2-yl)aniline (≥90%)
Quantified Difference	+5 percentage points in favor of the target compound
Conditions	Commercial product specification; target from CymitQuimica/Biosynth, comparator from Sigma-Aldrich/Enamine

Why This Matters

A higher minimum purity reduces the likelihood of impurity-driven artifacts and simplifies quality control in impurity-sensitive applications such as medicinal chemistry or materials science.

Estimated Lipophilicity Gain from Meta-Methyl Group

In the absence of experimental logP data for 3-methyl-N-(pentan-2-yl)aniline, a class-level inference can be made based on the well-characterized lipophilicity increment of a meta-methyl substitution on an aromatic ring. The fragment-based ClogP contribution of a methyl group attached to an sp2 carbon is approximately +0.52 [1]. Applying this value to the closest unsubstituted reference N-(pentan-2-yl)aniline suggests that 3-methyl-N-(pentan-2-yl)aniline would exhibit an estimated logP roughly 0.5 units higher than its des-methyl counterpart.

Estimated logP gain

Class-level inference

~ +0.52 logP

Inferred lipophilicity increase from meta-methyl group

Fragment-based estimate; experimental logP not available

Evidence Dimension	Predicted logP (lipophilicity)
Target Compound Data	Estimated ~0.5 logP units higher than des-methyl analog
Comparator Or Baseline	N-(Pentan-2-yl)aniline (experimental logP or predicted logP baseline)
Quantified Difference	Approximately +0.52 logP units (class-level fragment contribution)
Conditions	Fragment-based calculation (ClogP methodology); no experimental logP data available for target compound

Why This Matters

A half-log increase in lipophilicity can meaningfully affect membrane permeability, metabolic stability, and nonspecific binding, making this difference relevant for drug discovery and agrochemical research where logP windows are critical.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. Methyl fragment π-value ~0.52. View Source

Steric Hindrance: sec-Pentyl vs. n-Pentyl N-Substituent

The N-substituent in 3-methyl-N-(pentan-2-yl)aniline is a branched sec-pentyl group, while many common N-alkylaniline analogs bear linear N-alkyl chains. The Taft steric substituent constant (Es) for a sec-alkyl group is significantly more negative than for a primary alkyl group of the same carbon count, indicating greater steric bulk around the nitrogen [1]. This steric difference can modulate nucleophilicity, regioselectivity in N- vs. C-alkylation, and conformational preferences in coordination complexes.

Steric hindrance

Class-level inference

ΔEs ~ −0.4 to −0.5

Sec-pentyl group is more sterically demanding than n-pentyl

Taft Es values for secondary vs. primary alkyl groups; not measured on target

Evidence Dimension	Taft steric parameter Es (steric hindrance around N)
Target Compound Data	sec-pentyl (Es ~ -0.70 to -0.90, estimated from sec-alkyl class values)
Comparator Or Baseline	n-pentyl (Es ~ -0.33 to -0.40)
Quantified Difference	ΔEs ~ -0.4 to -0.5 (more sterically demanding)
Conditions	Class-level inference from Taft Es values for secondary vs. primary alkyl groups; no experimental measurement on target compound

Why This Matters

Enhanced steric hindrance at nitrogen can protect against undesired metabolic N-dealkylation, a common clearance pathway for N-alkylanilines, and can influence catalyst turnover in synthetic applications involving this amine as a substrate or ligand precursor.

• [1] Taft, R. W. (1956). Steric Effects in Organic Chemistry. Newman, M. S., Ed. John Wiley & Sons. Taft Es values for alkyl substituents. View Source

3-Methyl-N-(pentan-2-yl)aniline Applications

Controlled Steric and Lipophilic Library Synthesis

The branched sec-pentyl N-substituent and meta-methyl ring substituent of 3-methyl-N-(pentan-2-yl)aniline provide a distinct combination of steric demand and lipophilicity relative to common N-alkylanilines. This compound can serve as a building block in combinatorial libraries designed to explore structure–activity relationships (SAR) around N-alkyl substitution, where the sec-pentyl group is expected to impart greater steric hindrance (ΔEs ~ −0.4 to −0.5 vs. n-pentyl, as inferred from Taft parameters [1]) and an estimated logP increment of approximately +0.5 units vs. the des-methyl analog [2]. These differences may translate into altered metabolic profiles or receptor binding in medicinal chemistry campaigns.

Sterically Tuned Ligand Synthesis for Transition Metal Catalysts

In catalytic applications where N-alkylanilines function as ligand precursors, the increased steric demand of the sec-pentyl group can influence the electronic environment at the metal center and the bite angle of the resulting ligand. The 3-methyl substitution on the aromatic ring further modulates electron density at the coordination site. While no direct catalytic performance data exist for this specific compound, the class-level steric and electronic differentiation provides a rational basis for selecting it over less hindered linear-chain analogs when designing catalysts for enantioselective transformations [1].

Higher Purity for Impurity-Sensitive Workflows

The 95% minimum purity specification of 3-methyl-N-(pentan-2-yl)aniline [1] surpasses the 90% minimum purity offered for the closely related unsubstituted N-(pentan-2-yl)aniline from a major supplier [2]. In impurity-sensitive workflows—such as quantitative kinetic studies, spectroscopic standards, or API intermediate synthesis—this higher purity benchmark may reduce the need for in-house purification, lower the risk of assay interference, and improve batch-to-batch reproducibility.

Application

Selection Property

Validation Focus

SAR library synthesis

Steric and lipophilic differentiation

Structure–activity relationship exploration

Ligand design for catalysis

Steric demand of N-alkyl group

Catalytic performance and enantioselectivity

Impurity-sensitive workflows

Purity specification (≥95%)

Batch-to-batch reproducibility and assay interference

• [1] Taft, R. W. (1956). Steric Effects in Organic Chemistry. Newman, M. S., Ed. John Wiley & Sons. View Source
• [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source